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Compound of Interest

Compound Name: 4-Butyl-4'-hydroxychalcone

CAS No.: 385810-21-9

Cat. No.: B1278974

Get Quote

Technical Monograph: 4-Butyl-4'-
hydroxychalcone
Structure, Synthesis, and Dual-Application Profiles in Materials Science & Medicinal Chemistry

Part 1: Executive Summary
4-Butyl-4'-hydroxychalcone (CAS: 385810-21-9) is a specialized

-unsaturated ketone belonging to the chalcone family. Distinguished by a para-substituted butyl
chain on the B-ring and a hydroxyl group on the A-ring (or vice versa depending on
nomenclature conventions), this molecule exhibits a high aspect ratio and significant electronic
anisotropy.

These structural features establish it as a critical calamitic mesogen precursor in the synthesis

of liquid crystals (LCs). Simultaneously, its lipophilic alkyl tail and reactive enone core make it a

valuable scaffold in medicinal chemistry, particularly for designing lipophilic antioxidants and

membrane-permeable Michael acceptors.
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This guide provides a comprehensive technical analysis of its physicochemical properties,

validated synthesis protocols, and applications in anisotropic materials and drug discovery.

Part 2: Chemical Identity & Physicochemical Profile
The molecule consists of two aromatic rings linked by a three-carbon

-unsaturated carbonyl system. The n-butyl chain provides the necessary flexibility and
lipophilicity for mesophase formation, while the hydroxyl group serves as a reactive handle for
esterification or hydrogen bonding.

Table 1: Chemical Specifications
Property Specification

IUPAC Name
(E)-3-(4-butylphenyl)-1-(4-hydroxyphenyl)prop-

2-en-1-one

Common Name 4-Butyl-4'-hydroxychalcone

CAS Number 385810-21-9

Molecular Formula

Molecular Weight 280.37 g/mol

Appearance White to light yellow crystalline powder

Melting Point 103.0 – 107.0 °C

Solubility
Soluble in Methanol, Ethanol, DMSO; Insoluble

in Water

LogP (Predicted) ~5.2 (High Lipophilicity)

Reactive Moiety -unsaturated ketone (Michael Acceptor)

Part 3: Synthesis & Manufacturing Protocol
The industrial and laboratory-scale synthesis of 4-Butyl-4'-hydroxychalcone relies on the

Claisen-Schmidt Condensation. This reaction is thermodynamically controlled to favor the

stable (E)-isomer.
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Mechanism of Action
The reaction involves an aldol condensation between a substituted acetophenone and a

benzaldehyde derivative, catalyzed by a strong base.

Enolate Formation: Base deprotonates the

-carbon of the acetophenone.

Nucleophilic Attack: The enolate attacks the carbonyl carbon of the benzaldehyde.

Dehydration: Elimination of water yields the conjugated enone system.

Experimental Protocol: Base-Catalyzed Synthesis
Reagents:

4'-Hydroxyacetophenone (1.0 eq)

4-n-Butylbenzaldehyde (1.0 eq)

Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) (2.0 - 3.0 eq)

Ethanol or Methanol (Solvent)

Step-by-Step Methodology:

Preparation: Dissolve 10 mmol of 4'-Hydroxyacetophenone in 20 mL of ethanol in a round-

bottom flask.

Activation: Add 10 mL of 40% (w/v) aqueous NaOH solution dropwise while stirring. The

solution may darken due to phenoxide formation.

Addition: Add 10 mmol of 4-n-Butylbenzaldehyde slowly to the reaction mixture.

Reaction: Stir the mixture at room temperature for 12–24 hours. Monitor via TLC

(Hexane:Ethyl Acetate 3:1).

Quenching: Pour the reaction mixture into crushed ice containing dilute HCl (to neutralize the

base and reprotonate the phenoxide).
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Precipitation: The yellow solid product will precipitate immediately upon acidification.

Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol to obtain

needle-like crystals.

Part 4: Visualization of Synthesis & Mechanism
The following diagram illustrates the synthesis pathway and the electronic conjugation that

defines the molecule's reactivity.
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Figure 1: Claisen-Schmidt condensation pathway for the synthesis of 4-Butyl-4'-
hydroxychalcone.

Part 5: Applications in Materials Science (Liquid
Crystals)
4-Butyl-4'-hydroxychalcone is primarily classified as a Liquid Crystal (LC) Building Block.[1]

1. Mesogenic Properties
Structural Anisotropy: The molecule possesses a rigid central core (chalcone linkage) and a

flexible tail (butyl chain). This "rod-like" geometry is essential for forming calamitic

mesophases (nematic or smectic phases).
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Role as Intermediate: It is rarely used as a standalone LC. Instead, the hydroxyl group is

typically esterified with benzoic acid derivatives to extend the rigid core, thereby increasing

the phase transition temperature and stabilizing the mesophase.

2. Optical Properties
The extended conjugation (

-electron system) allows the molecule to interact with polarized light, making it useful for:

Non-linear Optics (NLO): Chalcone derivatives often exhibit Second Harmonic Generation

(SHG) due to their non-centrosymmetric crystal packing.

Photo-alignment Layers: The enone double bond can undergo [2+2] photocycloaddition

under UV light, allowing for the photo-patterning of LC alignment layers in display

technologies.

Part 6: Biological Potential & Pharmacophore Analysis
While primarily an industrial intermediate, the structure of 4-Butyl-4'-hydroxychalcone aligns

with potent bioactive scaffolds.

1. Lipophilic Antioxidant
The phenolic hydroxyl group (4'-OH) acts as a radical scavenger. The 4-butyl chain significantly

increases lipophilicity (LogP ~5.2), allowing the molecule to penetrate lipid bilayers and protect

cell membranes from lipid peroxidation more effectively than hydrophilic analogues.

2. Michael Acceptor (Covalent Inhibition)
The

-unsaturated ketone is a "soft" electrophile. It can react with cysteine residues on proteins via
Michael addition.

Target: NF-

B pathway inhibition (Anti-inflammatory).

Mechanism: Covalent modification of IKK
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or p65 subunits.
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Figure 2: Mechanism of biological action via Michael Addition to protein thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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